Cas no 561307-93-5 (2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]-)

2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]- structure
561307-93-5 structure
Product Name:2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]-
CAS No:561307-93-5
MF:C16H10N4O5
MW:338.274403095245
CID:349716
PubChem ID:136227088
Update Time:2025-04-19

2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]-
    • 1-[(3,5-dinitrophenyl)hydrazinylidene]naphthalen-2-one
    • 561307-93-5
    • DTXSID70853580
    • 1-[2-(3,5-Dinitrophenyl)hydrazinylidene]naphthalen-2(1H)-one
    • Inchi: 1S/C16H10N4O5/c21-15-6-5-10-3-1-2-4-14(10)16(15)18-17-11-7-12(19(22)23)9-13(8-11)20(24)25/h1-9,21H/b18-17+
    • InChI Key: XJNZKJMLKVEGGG-ISLYRVAYSA-N
    • SMILES: OC1=CC=C2C=CC=CC2=C1/N=N/C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 338.0652
  • Monoisotopic Mass: 338.06511943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 131.23
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